Cas no 705269-96-1 (3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
• CAS No: 705269-96-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03194467
• CID: 975270
• PubChem ID: 778188
• Update Time: 2025-05-20

3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
• 3-methyl-1-propylpyrazole-4-carboxylic acid
• BB_SC-7535
• HMS1375B12
• 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-propyl-
• 3-Methyl-1-propyl-pyrazole-4-carboxylic acid
• VS-03688
• FT-0749599
• DTXSID00354656
• VXCAGHJDPUBMKC-UHFFFAOYSA-N
• SCHEMBL14811911
• MFCD03194467
• ChemDiv2_002146
• EN300-92572
• 705269-96-1
• 3-methyl-1-propyl-1 h-pyrazole-4-carboxylic acid
• CS-0264312
• Z802541620
• AKOS000300855
• DB-027744
• BBL013147
• STK510074
• 3-Methyl-1-propyl-1H-pyrazole-4-carboxylicacid
• ALBB-029060

• MDL： MFCD03194467
• Inchi： 1S/C8H12N2O2/c1-3-4-10-5-7(8(11)12)6(2)9-10/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： VXCAGHJDPUBMKC-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)CCC)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.553
• PSA: 55.12000
• LogP: 1.29970

3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid

3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS No. 705269-96-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS No. 705269-96-1) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The structure of 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 3-position and a propyl group at the 1-position, with a carboxylic acid group attached to the 4-position. The presence of these functional groups imparts specific chemical and physical properties that make it an attractive candidate for various applications in drug discovery and development.

In terms of physical properties, 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory research and pharmaceutical formulations.

The chemical properties of 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid are equally important. The carboxylic acid group can undergo various chemical reactions, including esterification, amide formation, and decarboxylation. These reactions are often utilized to synthesize derivatives that may exhibit enhanced biological activities or improved pharmacokinetic profiles. For instance, esterification can improve the lipophilicity of the compound, making it more suitable for oral administration.

Recent research studies have highlighted the potential therapeutic applications of 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid. One notable area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid is in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism by which it exerts these effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway.

Beyond its direct biological activities, 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid has also been used as a building block in the synthesis of more complex molecules with therapeutic potential. For example, researchers have synthesized derivatives by attaching various functional groups to the carboxylic acid moiety, leading to compounds with improved potency and selectivity for specific targets.

In addition to its medicinal applications, 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid has been explored for its use in other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry, which can be leveraged for the development of new catalysts and materials with unique properties.

The synthesis of 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid typically involves multistep procedures that start from readily available starting materials. One common approach is to react 3-methylpyrazole with propargyl bromide followed by hydrolysis to form the carboxylic acid. Alternative synthetic routes have also been developed to improve yield and reduce reaction time, making it more accessible for large-scale production.

In conclusion, 3-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid (CAS No. 705269-96-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in drug discovery and other scientific fields.